(4S)-4-amino-5-(cyclohexoxy)-5-oxo-pentanoic acid

• IUPAC Name: 4-amino-5-cyclohexyloxy-5-oxopentanoic acid
• InChI: InChI=1S/C11H19NO4/c12-9(6-7-10(13)14)11(15)16-8-4-2-1-3-5-8/h8-9H,1-7,12H2,(H,13,14)
• InChI Key: JNIYJYUACKRRGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C(CCC(=O)O)N
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

(4S)-4-Amino-5-(cyclohexoxy)-5-oxo-pentanoic acid is a chiral pentanoic acid derivative characterized by:

• An S-configured amino group at position 2.
• A cyclohexyloxy substituent at position 5, introducing lipophilicity.
• A ketone group at position 5, enabling hydrogen bonding and tautomerism.

Its synthesis likely involves amidation/esterification of glutamic acid derivatives, as seen in analogous compounds .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Variations

Key structural analogs and their substituents are compared below:

Compound Name	Position 4 Substituent	Position 5 Substituent	Molecular Weight	Notable Features	Reference
(4S)-4-Amino-5-(cyclohexoxy)-5-oxo-pentanoic acid	Amino (S-configuration)	Cyclohexoxy (C₆H₁₁O)	~273.3*	High lipophilicity, ketone tautomerism	Target
Nebostinel ()	Amino (S-configuration)	4,4-Dimethylcyclohexylamino	256.34	Cyclohexylamino group, dimethyl substitution enhances steric bulk
Loxiglumide ()	3,4-Dichlorobenzoylamino	N-3-Methoxypropyl-pentylamino	465.34	CCK antagonist; dichloroaryl enhances receptor affinity
ACHPA ()	Amino (3S,4S)	Cyclohexyl + hydroxyl	~245.3*	Cyclohexylstatine analog; hydroxyl improves solubility
(4S)-5-tert-Butoxy-4-(methoxycarbonylamino)-5-oxo-pentanoic acid ()	Methoxycarbonylamino	tert-Butoxy	256.25	Bulky tert-butyl group; ester prodrug potential
Indoprofen analog ()	Benzamido	Dipropylamino	~320.4*	Aryl amide for π-π interactions; dipropylamino for lipophilicity

*Calculated based on molecular formulas.

Key Observations:

• Cyclohexyl vs. Aryl Groups: The cyclohexyloxy group in the target compound provides moderate lipophilicity compared to aromatic substituents (e.g., dichlorobenzoylamino in loxiglumide), which may reduce off-target binding .
• Ketone Tautomerism : The 5-oxo group in the target compound and analogs like ACHPA () allows tautomerism, influencing binding to enzymes (e.g., proteases) .